12-(2,4,6-Triiodophenoxy)dodecanoic acid

• CAS RN: 500711-82-0
• Molecular Formula: C18H25I3O3
• Molecular Weight: 670.1 g/mol
• IUPAC Name: 12-(2,4,6-triiodophenoxy)dodecanoic acid
• InChI: InChI=1S/C18H25I3O3/c19-14-12-15(20)18(16(21)13-14)24-11-9-7-5-3-1-2-4-6-8-10-17(22)23/h12-13H,1-11H2,(H,22,23)
• InChI Key: ASUQKWSNPUTSNH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1I)OCCCCCCCCCCCC(=O)O)I)I

Description

12-(2,4,6-Triiodophenoxy)dodecanoic acid is a useful research compound. Its molecular formula is C18H25I3O3 and its molecular weight is 670.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethanol (70 mL) was added with 12-bromododecanoic acid (4.8 g) and 2,4,6-triiodophenol (9.1 g) and the mixture was refluxed for dissolution. The solution was added with potassium hydroxide (2.2 g) and stirred for 12 hours. The precipitates obtained were separated by filtration, washed with ethanol and added with chloroform and 1 N hydrochloric acid to conduct extraction with chloroform twice. After the organic layer was dried over anhydrous magnesium sulfate, the solvent was removed, and the resulting residue was purified by silica gel column chromatography to obtain 12-(2,4,6-triiodophenoxy)dodecanoic acid (7.0 g, yield: 60%). In the same manner as the synthetic method of 12-(2,4,6-triiodophenoxy)dodecanoic acid, 16-(2,4,6-triiodophenoxy)hexadecanoic acid was synthesized from 16-bromohexadecanoic acid.